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Compound of Interest

Compound Name: 1-Cyclopentyl-4-methylbenzene

Cat. No.: B1600520 Get Quote

An In-Depth Technical Guide to the Health and Safety of 1-Cyclopentyl-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 1-Cyclopentyl-4-
methylbenzene (CAS No. 827-55-4), tailored for professionals in research and development.

In the absence of extensive specific toxicological data for this compound, this document

incorporates information from structurally related aromatic hydrocarbons and cycloalkanes to

provide a thorough understanding of its potential hazards and safe handling procedures.

Chemical and Physical Properties
A foundational understanding of the physical and chemical properties of 1-Cyclopentyl-4-
methylbenzene is essential for its safe handling. These properties influence its behavior in the

laboratory, including its potential for exposure and flammability.
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Property Value Source(s)

Molecular Formula C₁₂H₁₆ [1]

Molecular Weight 160.26 g/mol [1]

CAS Number 827-55-4 [1]

Appearance Colorless liquid (presumed)
Inferred from similar

compounds

Boiling Point 239 °C [1]

Density 0.947 g/cm³ (predicted) [1]

Flash Point
Flammable liquid (specific

value not available)
[2]

Solubility Insoluble in water (presumed) Inferred from structure

Synonyms: p-Tolylcyclopentane, 4-Cyclopentyltoluene[3].

Hazard Identification and Classification
1-Cyclopentyl-4-methylbenzene is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications based on available data.
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Hazard Class Hazard Statement GHS Pictogram Source(s)

Flammable Liquids
H226: Flammable

liquid and vapor
🔥 [2]

Aspiration Hazard

H304: May be fatal if

swallowed and enters

airways

Gesundheitsgefahr [2]

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Ausrufezeichen [2]

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Ausrufezeichen [2]

Acute Toxicity (Oral)
H302: Harmful if

swallowed
Ausrufezeichen [1]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

irritation)

H335: May cause

respiratory irritation
Ausrufezeichen [2]

Hazardous to the

Aquatic Environment

(Chronic)

H411: Toxic to aquatic

life with long lasting

effects

Umwelt [2]

Toxicological Information and Mechanistic Insights
Detailed toxicological studies on 1-Cyclopentyl-4-methylbenzene are not readily available.

Therefore, the toxicological profile is largely inferred from its structural components: a toluene-

like aromatic ring and a cyclopentyl group.

Acute Toxicity:

Oral: May be harmful if swallowed[1].

Inhalation: May cause respiratory irritation[2]. High vapor concentrations of similar aromatic

hydrocarbons can lead to headaches, dizziness, and nausea.
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Dermal: Expected to have low dermal toxicity, though prolonged contact may cause irritation.

Aspiration Hazard: This is a significant concern for hydrocarbons of low viscosity[4]. If the liquid

is ingested and then vomited, it can be aspirated into the lungs. This can lead to a severe

chemical pneumonitis because the hydrocarbon disrupts the surfactant layer in the alveoli,

causing alveolar collapse, inflammation, and impaired gas exchange[4][5].

Skin and Eye Irritation: Aromatic hydrocarbons can cause skin irritation by defatting the skin,

leading to dryness, redness, and dermatitis upon prolonged or repeated contact[6]. The

mechanism of skin irritation by polycyclic aromatic hydrocarbons (PAHs) can also involve the

activation of the aryl hydrocarbon receptor (AhR), which can trigger inflammatory pathways[7].

Direct contact with the eyes will cause serious irritation.

Chronic Toxicity, Carcinogenicity, and Mutagenicity: There is no specific data on the chronic

health effects, carcinogenicity, or mutagenicity of 1-Cyclopentyl-4-methylbenzene. It is

important to handle this chemical as a potential chronic toxin, given its aromatic structure.

Toluene, a related compound, is not classified as a human carcinogen but can have neurotoxic

effects with chronic exposure. Many polycyclic aromatic hydrocarbons are known or suspected

carcinogens[8]. Standard mutagenicity assays like the Ames test are used to assess the

potential of new chemical entities to cause DNA mutations[4][5].

Occupational Exposure Limits
No specific Occupational Exposure Limits (OELs) have been established for 1-Cyclopentyl-4-
methylbenzene by major regulatory bodies like OSHA, NIOSH, or ACGIH. In the absence of

specific limits, it is prudent to adhere to the OELs for structurally related compounds as a

conservative measure.

Compound
OSHA PEL (8-hr
TWA)

NIOSH REL (10-hr
TWA)

ACGIH TLV (8-hr
TWA)

Toluene 200 ppm 100 ppm 20 ppm

Cyclopentane None 600 ppm 600 ppm

Given the aromatic nature and potential for respiratory irritation, maintaining airborne

concentrations well below the limits for toluene is a recommended precautionary approach.
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Safe Handling and Storage
Engineering Controls
All work with 1-Cyclopentyl-4-methylbenzene should be conducted in a well-ventilated area.

A certified chemical fume hood is required for procedures that may generate aerosols or

vapors, such as heating, sonicating, or transferring large volumes.

Personal Protective Equipment (PPE)
A risk assessment should be performed for each procedure to determine the appropriate level

of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles. A face shield should be worn in addition to goggles

when there is a risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.

Check the glove manufacturer's compatibility data. Gloves should be inspected before use

and changed immediately if contaminated.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

mandatory.

Respiratory Protection: If work cannot be conducted in a fume hood and there is a potential

for inhalation exposure, a NIOSH-approved respirator with an organic vapor cartridge may

be necessary.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, well-ventilated area designated for flammable liquids.

Store away from strong oxidizing agents and sources of ignition[9].

Ground and bond containers when transferring material to prevent static discharge.

Emergency Procedures
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting due to the high risk of aspiration. If the person is

conscious and alert, rinse their mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may spread the

fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Small Spills (in a fume hood):

Ensure all ignition sources are removed.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

spill pillows).
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Carefully scoop the absorbed material into a sealable, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the area immediately.

Notify your institution's emergency response team.

Remove all ignition sources and ventilate the area if it is safe to do so.

Prevent the spill from entering drains or waterways.

Experimental Protocols
Workflow for Safe Handling of 1-Cyclopentyl-4-
methylbenzene
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Caption: General laboratory workflow for handling 1-Cyclopentyl-4-methylbenzene.
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Protocol for Weighing a Volatile Liquid
Preparation: Place a labeled, sealable container (e.g., a vial with a cap or a flask with a

stopper) on the analytical balance.

Taring: Tare the balance to zero.

Transfer: In a fume hood, carefully transfer the desired amount of 1-Cyclopentyl-4-
methylbenzene into the container.

Sealing: Immediately seal the container to prevent evaporation and vapor release[10].

Weighing: Place the sealed container back on the tared balance to obtain an accurate

weight.

Documentation: Record the weight.

Protocol for Setting up a Reflux Reaction
Apparatus Setup: In a fume hood, securely clamp a round-bottom flask to a lab jack and

place a heating mantle beneath it.

Charging the Flask: Add a stir bar and the reactants to the flask. The flask should not be

more than half full[11].

Condenser Attachment: Attach a condenser vertically to the flask, ensuring a secure

connection. Connect the water hoses so that water flows in at the bottom and out at the

top[2][11].

Initiating Reflux: Begin stirring and turn on the cooling water to the condenser.

Heating: Gradually heat the flask using the heating mantle until the solvent begins to boil

gently. Adjust the heat to maintain a steady reflux.

Monitoring: Monitor the reaction for the required duration. Ensure the reflux ring does not rise

more than halfway up the condenser.
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Cooling: Once the reaction is complete, turn off the heat and allow the apparatus to cool to

room temperature before dismantling.

Waste Disposal
All waste containing 1-Cyclopentyl-4-methylbenzene must be treated as hazardous waste.

Liquid Waste: Collect in a designated, properly labeled, and sealed container for flammable

organic waste.

Solid Waste: Contaminated items (e.g., gloves, absorbent materials, silica gel) should be

collected in a separate, labeled container for solid hazardous waste.

Compatibility: Do not mix with incompatible waste streams, such as strong oxidizers.

Disposal: Follow all local, state, and federal regulations for hazardous waste disposal. This

may include incineration at a licensed facility[1].

Regulatory Information
TSCA (Toxic Substances Control Act): 1-Cyclopentyl-4-methylbenzene is listed on the

TSCA inventory, meaning it is an "existing" chemical substance in U.S. commerce[12][13]

[14].

REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals): The specific

registration status under REACH is not readily available from public sources. Users in the

European Union should verify its status through the European Chemicals Agency (ECHA)

database.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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